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Compound of Interest

Compound Name: Exemestane-D2

Cat. No.: B12411005 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research and

development professionals. A specific Safety Data Sheet (SDS) for Exemestane-D2 was not

publicly available at the time of writing. The following information is compiled from the Safety

Data Sheets of Exemestane and general guidelines for handling cytotoxic and antineoplastic

agents. It is imperative to consult the specific SDS provided by the supplier before handling

Exemestane-D2 and to conduct a thorough risk assessment for all laboratory procedures.

Introduction
Exemestane is an irreversible, steroidal aromatase inhibitor used in the treatment of estrogen

receptor-positive breast cancer in postmenopausal women.[1] Exemestane-D2 is a deuterated

analog of Exemestane, where two hydrogen atoms have been replaced by deuterium. This

isotopic labeling is often utilized in research to trace metabolic pathways and study reaction

mechanisms. While deuteration can sometimes alter the pharmacokinetic and toxicological

properties of a drug, the fundamental safety and handling precautions are generally considered

to be the same as the non-deuterated parent compound in a research laboratory setting.

This guide provides a comprehensive overview of the safety data and handling precautions for

Exemestane-D2, based on the available information for Exemestane.
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Exemestane is classified as a hazardous substance. The following tables summarize its hazard

classification according to the Globally Harmonized System (GHS) and provide an overview of

its physical and chemical properties.

Table 1: GHS Hazard Classification for Exemestane

Hazard Class Hazard Category Hazard Statement

Reproductive Toxicity 1A / 1B
H360: May damage fertility or

the unborn child.[2][3]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.[2]

Hazardous to the Aquatic

Environment, Long-term

Hazard

Chronic 2
H411: Toxic to aquatic life with

long lasting effects.[2][3]

Signal Word: Danger[2][3]

Hazard Pictograms:

Health Hazard (GHS08)

Irritant (GHS07)

Hazardous to the Aquatic Environment (GHS09)

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of Exemestane

and its deuterated analog, Exemestane-D2.

Table 2: Physical and Chemical Properties
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Property Exemestane Exemestane-D2 Source

Synonyms

6-methylene-

androsta-1,4-diene-

3,17-dione, FCE

24304, Aromasin

6-Methyleneandrosta-

1,4-diene-3,17-dione-

16,16-D2

[2][4]

CAS Number 107868-30-4
107868-30-4

(unlabeled)
[2][4]

Molecular Formula C₂₀H₂₄O₂ C₂₀H₂₂D₂O₂ [1][4]

Molecular Weight 296.41 g/mol 298.42 g/mol [1][4]

Appearance

White to off-white or

slightly yellow

crystalline powder

Off-white solid [1][4]

Melting Point 155.13 °C Not available [5]

Solubility

Soluble in DMSO and

ethanol. Practically

insoluble in water.

Not available [1]

Mechanism of Action and Signaling Pathway
Exemestane functions as a "suicide inhibitor" of the aromatase enzyme.[6][7][8] In

postmenopausal women, the primary source of estrogen is the conversion of androgens to

estrogens by aromatase in peripheral tissues.[6][9] Exemestane, being structurally similar to

the natural substrate androstenedione, irreversibly binds to the active site of aromatase,

leading to its permanent inactivation.[6][8][9] This blocks the production of estrogen, thereby

depriving hormone receptor-positive breast cancer cells of the estrogen they need for growth.

[7]
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Mechanism of Action of Exemestane

Experimental Protocols: Safe Handling and
Personal Protective Equipment
Given the hazardous nature of Exemestane as a cytotoxic and antineoplastic agent, strict

adherence to safety protocols is mandatory. The following procedures are based on

established guidelines for handling such compounds in a research setting.

Personal Protective Equipment (PPE)
A comprehensive assessment of PPE is critical to minimize exposure.

Table 3: Recommended Personal Protective Equipment
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PPE Specification Rationale

Gloves

Two pairs of chemotherapy-

rated, powder-free nitrile or

latex gloves.

Provides a barrier against skin

contact. Double-gloving offers

enhanced protection.

Lab Coat/Gown

Disposable, solid-front gown

with long sleeves and tight-

fitting cuffs.

Protects clothing and skin from

contamination.

Eye Protection
Chemical safety goggles or a

full-face shield.

Prevents eye contact with

powders or splashes.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95) should be used

when handling the powder

outside of a containment

system.

Minimizes the risk of inhaling

airborne particles.

Engineering Controls
All handling of Exemestane-D2 powder, including weighing and preparation of stock

solutions, must be conducted in a certified chemical fume hood, a Class II biological safety

cabinet (BSC), or a glove box.

Use a dedicated and clearly labeled area for working with cytotoxic compounds.

Safe Handling Workflow
The following diagram illustrates a typical workflow for the safe handling of Exemestane-D2 in

a laboratory setting.
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Safe Handling Workflow for Exemestane-D2
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Spill and Emergency Procedures
Small Spills (Powder):

Evacuate the immediate area.

Wearing appropriate PPE, gently cover the spill with absorbent pads to avoid raising dust.

Carefully collect the material using a dampened cloth or a vacuum cleaner equipped with

a HEPA filter.

Decontaminate the area with a suitable cleaning agent.

Dispose of all contaminated materials as cytotoxic waste.

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and copious amounts of water for at least 15 minutes. Seek medical attention.[10]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open. Seek immediate medical attention.[2][10]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[10]

Storage and Disposal
Storage: Store Exemestane-D2 in a tightly sealed container in a cool, dry, and well-

ventilated area, away from incompatible materials such as strong oxidizing agents.[10] It

should be stored locked up and segregated from other laboratory chemicals.

Disposal: All waste materials contaminated with Exemestane-D2, including empty

containers, disposable PPE, and cleaning materials, must be disposed of as hazardous

cytotoxic waste in accordance with local, state, and federal regulations. Do not dispose of

down the drain or in general waste.
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Toxicological Information
The toxicological data for Exemestane is summarized below. It is expected that Exemestane-
D2 would exhibit a similar toxicological profile.

Table 4: Toxicological Data for Exemestane

Effect Observation Source

Acute Toxicity (Oral) LD50 (rat): > 5050 mg/kg [10]

Primary Irritant Effect
Causes serious eye irritation.

Not a skin irritant.
[2]

Sensitization No known sensitizing effects. [2]

Reproductive Toxicity
May damage fertility or the

unborn child.
[2][3]

Carcinogenicity
Not listed as a carcinogen by

IARC or NTP.
[2]

Conclusion
Exemestane-D2, like its parent compound, is a potent and hazardous substance that requires

careful handling in a research environment. Adherence to the safety precautions outlined in this

guide, including the consistent use of appropriate personal protective equipment and

engineering controls, is essential to minimize the risk of exposure to researchers and laboratory

personnel. A thorough understanding of the hazards and the implementation of robust safety

protocols are paramount for the safe and effective use of Exemestane-D2 in scientific

investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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